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Xenon-123 Technical Support Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling, storage, and

quality control of Xenon-123 (¹²³Xe). Below you will find troubleshooting guides and frequently

asked questions (FAQs) to address common issues encountered during experimental

procedures.

Frequently Asked Questions (FAQs)
1. What is Xenon-123 and what are its primary characteristics?

Xenon-123 is a radioactive isotope of xenon with a physical half-life of 2.08 hours.[1] It decays

by electron capture and positron emission to Iodine-123 (¹²³I), a widely used medical

radioisotope for diagnostic imaging.[1]

2. How is Xenon-123 produced?

Xenon-123 is typically produced in a cyclotron by bombarding a highly enriched Xenon-124

(¹²⁴Xe) target with protons. The primary nuclear reaction is ¹²⁴Xe(p,pn)¹²³Xe. Another reaction

that can occur is ¹²⁴Xe(p,2n)¹²³Cs, which then rapidly decays to ¹²³Xe.
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Contamination Issues and Quality Control
3. What are the common radionuclidic impurities in Xenon-123?

The most common radionuclidic impurities in Xenon-123 produced from a ¹²⁴Xe target are

other xenon isotopes. The presence of stable Xenon-126 (¹²⁶Xe) in the target material can lead

to the formation of Xenon-125 (¹²⁵Xe) via the ¹²⁶Xe(p,pn)¹²⁵Xe reaction. Other potential but less

common impurities can arise from other stable xenon isotopes present in the enriched target.
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4. How can I assess the radionuclidic purity of my Xenon-123 sample?

Gamma-ray spectroscopy is the most effective method for determining the radionuclidic purity

of a Xenon-123 sample.[2] By analyzing the gamma-ray spectrum, you can identify and

quantify the presence of any gamma-emitting impurities.

Quantitative Data Summary: Common Radionuclidic Impurities in Xenon-123 Production

Radionuclide Half-life
Principal Gamma-
ray Energies (keV)

Production
Reaction from
Target Impurities

Xenon-123 (¹²³Xe) 2.08 hours 148.9, 178.1, 278.8 ¹²⁴Xe(p,pn)¹²³Xe

Xenon-122 (¹²²Xe) 20.1 hours 564.1
¹²⁴Xe(p,3n)¹²²Cs ->

¹²²Xe

Xenon-125 (¹²⁵Xe) 16.9 hours 188.4, 243.4 ¹²⁶Xe(p,pn)¹²⁵Xe

Xenon-127 (¹²⁷Xe) 36.4 days 172.1, 202.9, 375.0 ¹²⁸Xe(p,pn)¹²⁷Xe

Experimental Protocol: Radionuclidic Purity of
Xenon-123 by Gamma Spectroscopy
This protocol outlines the procedure for determining the radionuclidic purity of a Xenon-123
gas sample using a high-purity germanium (HPGe) detector.

Objective: To identify and quantify gamma-emitting radionuclidic impurities in a Xenon-123
sample.

Materials:

Xenon-123 gas sample in a shielded container.

High-purity germanium (HPGe) detector coupled to a multichannel analyzer (MCA).

Lead shielding for the detector.
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Calibrated gamma-ray sources for energy and efficiency calibration (e.g., ¹³³Ba, ¹³⁷Cs, ⁶⁰Co).

Gas handling manifold for safe transfer of the Xenon-123 sample.

Procedure:

System Calibration:

Perform an energy and efficiency calibration of the HPGe detector using the calibrated

gamma-ray sources. This is crucial for accurate identification and quantification of

radionuclides.

Background Measurement:

Acquire a background spectrum for a sufficient amount of time with the detector in its

shielding to identify background radiation.

Sample Preparation and Measurement:

Safely transfer a known volume of the Xenon-123 gas from its storage container to a

counting vial compatible with the detector geometry using a gas handling manifold.

Place the sample at a reproducible distance from the detector.

Acquire the gamma-ray spectrum for a pre-determined time to achieve adequate counting

statistics.

Data Analysis:

Subtract the background spectrum from the sample spectrum.

Identify the characteristic gamma-ray peaks of Xenon-123 (148.9, 178.1, 278.8 keV).

Search for and identify any other gamma-ray peaks that do not correspond to Xenon-123.

Calculate the activity of Xenon-123 and any identified impurities using the efficiency

calibration data.
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Determine the radionuclidic purity by expressing the activity of each impurity as a

percentage of the total activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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